Cas no 111211-64-4 (1,2-Benzenediol, 3-methoxy-, diacetate)

• Product Name: 1,2-Benzenediol, 3-methoxy-, diacetate
• CAS No: 111211-64-4
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1196839
• PubChem ID: 71335500
• Update Time: 2025-04-20

1,2-Benzenediol, 3-methoxy-, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-methoxy-, diacetate
• acetic acid,3-methoxybenzene-1,2-diol
• Acetic acid--3-methoxybenzene-1,2-diol (2/1)
• DTXSID70763453
• 111211-64-4

• Inchi： 1S/C11H12O5/c1-7(12)15-10-6-4-5-9(14-3)11(10)16-8(2)13/h4-6H,1-3H3
• InChI Key： LKUFCKMSZCIWEF-UHFFFAOYSA-N
• SMILES： COC1C(OC(=O)C)=C(OC(=O)C)C=CC=1

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 260.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters